(3-Methoxypropyl)[(3-methyl-1H-pyrazol-4-yl)methyl]amine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
(3-Methoxypropyl)[(3-methyl-1H-pyrazol-4-yl)methyl]amine is a pyrazole-derived amine featuring a 3-methoxypropyl substituent on the nitrogen atom. This compound is of interest in pharmaceutical and material science research due to the pyrazole core’s versatility in forming hydrogen bonds and its role in bioactive molecules .
Properties
Molecular Formula |
C9H17N3O |
|---|---|
Molecular Weight |
183.25 g/mol |
IUPAC Name |
3-methoxy-N-[(5-methyl-1H-pyrazol-4-yl)methyl]propan-1-amine |
InChI |
InChI=1S/C9H17N3O/c1-8-9(7-11-12-8)6-10-4-3-5-13-2/h7,10H,3-6H2,1-2H3,(H,11,12) |
InChI Key |
SYKAVCHUNQOYAW-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=NN1)CNCCCOC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (3-Methoxypropyl)[(3-methyl-1H-pyrazol-4-yl)methyl]amine typically involves the reaction of 3-methyl-1H-pyrazole with 3-methoxypropylamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent, such as ethanol, and may require a catalyst to proceed efficiently. The reaction conditions, including temperature and time, are optimized to achieve a high yield of the desired product.
Industrial Production Methods
On an industrial scale, the production of (3-Methoxypropyl)[(3-methyl-1H-pyrazol-4-yl)methyl]amine may involve continuous flow processes to ensure consistent quality and yield. The use of automated reactors and precise control of reaction parameters are essential to scale up the synthesis from laboratory to industrial production.
Chemical Reactions Analysis
Types of Reactions
(3-Methoxypropyl)[(3-methyl-1H-pyrazol-4-yl)methyl]amine can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can lead to the formation of amines or other reduced derivatives.
Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.
Substitution: Substitution reactions may involve reagents like halogens (e.g., chlorine, bromine) or nucleophiles (e.g., hydroxide ions).
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce amines or other reduced forms of the compound.
Scientific Research Applications
(3-Methoxypropyl)[(3-methyl-1H-pyrazol-4-yl)methyl]amine has several scientific research applications:
Chemistry: It is used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent in various diseases.
Industry: It is used in the development of new materials with specific properties, such as polymers and coatings.
Mechanism of Action
The mechanism of action of (3-Methoxypropyl)[(3-methyl-1H-pyrazol-4-yl)methyl]amine involves its interaction with specific molecular targets. The pyrazole ring can bind to enzymes or receptors, modulating their activity. The exact pathways and molecular targets depend on the specific application and the biological system being studied.
Comparison with Similar Compounds
Structural and Physicochemical Properties
The table below compares key structural and physicochemical parameters of the target compound with analogs:
| Compound Name | Molecular Formula | Molecular Weight (g/mol) | Substituent | Key Properties/Applications |
|---|---|---|---|---|
| (3-Methoxypropyl)[(3-methyl-1H-pyrazol-4-yl)methyl]amine | C₁₀H₁₉N₃O | 197.28 | 3-Methoxypropyl | Enhanced solubility; pharmaceutical intermediates |
| N-((3-Methyl-1H-pyrazol-4-yl)methyl)propan-1-amine | C₈H₁₅N₃ | 153.23 | Propyl | Lower hydrophilicity; research chemicals |
| Ethyl[(3-methyl-1-propyl-1H-pyrazol-4-yl)methyl]amine | C₁₀H₂₀ClN₃ | 217.74 | Ethyl, Propyl | Higher lipophilicity; synthetic intermediates |
| (3-Methyl-1H-pyrazol-4-yl)methylamine | C₁₀H₁₉N₃ | 181.28 | Branched alkyl | Steric hindrance; metabolic stability studies |
| {[1-(Cyclopropylmethyl)-1H-pyrazol-4-yl]methyl}(methyl)amine | C₉H₁₅N₃ | 165.24 | Cyclopropylmethyl | Rigid structure; potential CNS activity |
Key Observations:
- Hydrophilicity: The methoxypropyl group in the target compound introduces ether oxygen, increasing polarity compared to alkyl-substituted analogs like N-((3-methyl-1H-pyrazol-4-yl)methyl)propan-1-amine .
- Lipophilicity: Ethyl and propyl substituents (e.g., in Ethyl[(3-methyl-1-propyl-1H-pyrazol-4-yl)methyl]amine) contribute to higher logP values, favoring membrane permeability but reducing aqueous solubility .
- Steric Effects: Branched alkyl chains (e.g., 3-methylbutan-2-yl) or cyclopropyl groups introduce steric hindrance, which may influence binding interactions in biological systems .
Biological Activity
(3-Methoxypropyl)[(3-methyl-1H-pyrazol-4-yl)methyl]amine, with the CAS number 1155952-94-5, is a compound of interest due to its potential biological activities. This article examines its pharmacological properties, mechanisms of action, and relevant research findings.
Chemical Structure and Properties
The compound features a methoxypropyl group attached to a pyrazole moiety, which is known for its diverse biological activities. The general structure can be represented as follows:
Research indicates that compounds containing pyrazole rings often interact with various biological targets, including receptors and enzymes. The specific mechanisms through which (3-Methoxypropyl)[(3-methyl-1H-pyrazol-4-yl)methyl]amine exerts its effects are still under investigation, but it is hypothesized to influence pathways related to metabolic regulation and possibly exhibit antithrombotic properties.
Antithrombotic Potential
A study focused on phenyl pyrazole derivatives highlighted the potential of pyrazole compounds as inverse agonists for the 5-HT2A receptor, which plays a crucial role in platelet activation and aggregation. These derivatives demonstrated significant antiplatelet activity, suggesting that (3-Methoxypropyl)[(3-methyl-1H-pyrazol-4-yl)methyl]amine may share similar properties .
In Vitro Studies
In vitro assays have been conducted to assess the biological activity of various pyrazole derivatives. For example, compounds similar to (3-Methoxypropyl)[(3-methyl-1H-pyrazol-4-yl)methyl]amine have shown promise in inhibiting platelet aggregation at low concentrations, indicating a potential therapeutic role in cardiovascular diseases .
In Vivo Studies
In vivo studies using related pyrazole compounds have demonstrated significant effects on body weight and metabolic parameters in animal models. These studies emphasize the need for further exploration into the specific effects of (3-Methoxypropyl)[(3-methyl-1H-pyrazol-4-yl)methyl]amine on metabolic pathways and its potential therapeutic applications .
Data Summary Table
| Property | Value |
|---|---|
| CAS Number | 1155952-94-5 |
| Molecular Formula | C9H17N3O |
| Potential Activities | Antithrombotic, Metabolic Modulation |
| Key Mechanism | 5-HT2A receptor inverse agonism |
| Research Focus | Cardiovascular health, Metabolic syndrome |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
